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Cat. No.: B12896235 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of cupric isodecanoate, a copper (II) salt

of isodecanoic acid. This document details its molecular structure and formula,

physicochemical properties, and provides standardized experimental protocols for its synthesis

and characterization.

Molecular Structure and Formula
Cupric isodecanoate is a metal carboxylate. Isodecanoic acid is a branched-chain fatty acid

with the general formula C10H20O2. Due to various branching possibilities, "isodecanoic acid"

refers to a mixture of isomers. A common isomer is 8-methylnonanoic acid. The cupric ion

(Cu²⁺) forms a complex with two isodecanoate anions.

The general molecular formula for cupric isodecanoate is C20H38CuO4.[1]

The coordination of the carboxylate groups to the copper center can result in different structural

motifs. Copper(II) carboxylates are well-known to form dimeric "paddlewheel" structures, where

four carboxylate ligands bridge two copper centers.[1][2] However, monomeric structures are

also possible, depending on the reaction conditions and the presence of other ligands.[3]

Structural Representation of a Cupric Isodecanoate Dimer (using 8-methylnonanoic acid as

the ligand):
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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